Cas no 1375472-44-8 (10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one)

• Product Name: 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one
• CAS No: 1375472-44-8
• MF: C₁₀H₉BrN₂OS
• MW: 285.160259962082
• MDL: MFCD21602600
• CID: 5100080
• PubChem ID: 73994746
• Update Time: 2026-03-03

10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]thieno[2,3-d]pyrimidin-4-one, 9-bromo-6,7,8,9-tetrahydro-
• 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one

• MDL： MFCD21602600
• Inchi： 1S/C10H9BrN2OS/c11-7-2-1-4-13-8(7)12-9-6(10(13)14)3-5-15-9/h3,5,7H,1-2,4H2
• InChI Key： MTLPASWTTHWHPB-UHFFFAOYSA-N
• SMILES： C12C(Br)CCCN1C(=O)C1C=CSC=1N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one

10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one (CAS No. 1375472-44-8): A Comprehensive Overview

The compound 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one (CAS No. 1375472-44-8) is a heterocyclic organic molecule with a complex tricyclic structure. This unique chemical entity has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of bromine, sulfur, and nitrogen atoms in its framework makes it a versatile building block for further chemical modifications.

From a structural perspective, 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one features a fused ring system that combines thiazole and diazepine-like moieties. The bromine substituent at position 10 offers an excellent handle for various cross-coupling reactions, which is particularly relevant in the context of modern drug discovery where palladium-catalyzed reactions are widely employed. Researchers have shown growing interest in such brominated heterocyclic compounds as they often exhibit improved pharmacokinetic properties compared to their non-halogenated counterparts.

The synthesis of 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one typically involves multi-step procedures starting from commercially available precursors. Recent publications have highlighted more efficient routes to this scaffold, addressing common challenges in tricyclic heterocycle synthesis. The compound's stability under various conditions makes it suitable for diverse applications, though proper storage away from light and moisture is recommended to maintain its integrity.

In pharmaceutical research, derivatives of 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one have shown promise as potential kinase inhibitors. The tricyclic core structure resembles several known pharmacophores that interact with biological targets, making it a valuable template for medicinal chemistry programs. Current trends in drug discovery emphasize the importance of such privileged structures that can be optimized for multiple therapeutic indications.

The material science applications of 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one are equally intriguing. Its conjugated π-system and heteroatom content suggest potential utility in organic electronic devices. Researchers are investigating its incorporation into organic semiconductors and photovoltaic materials, where the bromine atom serves as a convenient site for further functionalization through various coupling reactions.

Analytical characterization of 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one typically involves a combination of techniques including NMR spectroscopy (1H, 13C), mass spectrometry, and X-ray crystallography when single crystals can be obtained. The compound's distinct spectral signatures facilitate its identification and purity assessment, which is crucial for research applications.

Recent advancements in heterocyclic chemistry have renewed interest in compounds like 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one. The development of new synthetic methodologies, particularly those enabling late-stage functionalization, has expanded the possibilities for creating diverse libraries of derivatives. This aligns well with current pharmaceutical industry needs for structurally novel compounds with improved properties.

From a commercial perspective, the availability of 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one remains limited to specialized chemical suppliers. The growing demand for such complex heterocycles in both academic and industrial research suggests potential for expanded production. However, synthetic challenges and the need for specialized expertise in handling such compounds currently limit widespread availability.

Safety considerations for 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one follow standard laboratory practices for handling organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this material. The compound's material safety data sheet (MSDS) provides specific handling instructions that should be consulted prior to use.

Future research directions for 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one may include exploration of its biological activity through high-throughput screening, development of more efficient synthetic routes, and investigation of its photophysical properties. The compound's unique structure positions it well for diverse applications in both life sciences and materials chemistry.

In conclusion, 10-bromo-6-thia-1,8-diazatricyclo[7.4.0.03,?]trideca-3(7),4,8-trien-2-one (CAS No. 1375472-44-8) represents an interesting case study in modern heterocyclic chemistry. Its complex architecture and functional handles make it a valuable intermediate for various applications. As synthetic methodologies continue to advance and the demand for novel molecular scaffolds grows, compounds like this will likely play increasingly important roles in scientific research and technological development.